Cas no 76186-04-4 ((S)-4-Isopropylthiazolidine-2-thione)

• Product Name: (S)-4-Isopropylthiazolidine-2-thione
• CAS No: 76186-04-4
• MF: C₆H₁₁NS₂
• MW: 161.2882
• MDL: MFCD03844797
• CID: 562855
• PubChem ID: 87571919
• Update Time: 2024-10-27

(S)-4-Isopropylthiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Isopropylthiazolidine-2-thione
• (S)-4-Isopropyl-1,3-thiazolidine-2-thione
• 2-Thiazolidinethione,4-(1-methylethyl)-, (4S)-
• (4S)-4-(1-methylethyl)-2-thiazolidinethione
• (4S)-4-(prop-2-yl)-1,3-thiazolidine-2-thione
• (4S)-4-isopropyl-1,3-thiazolidine-2-thione
• (4S)-isopropyl-1,3-thiazolidine-2-thione
• (4S,1'S)-4-hydroxymethyl-1-(1'-phenylethyl)pyrrolidin-2-one
• (S)-4-
• (S)-4-(hydroxymethyl)-1-((S)-1-phenylethyl)pyrrolidine-2-one
• 2-Pyrrolidinone, 4-(hydroxymethyl)-1-[(1S)-1-phenylethyl]-, (4S)-
• 4(S)-isopropyl-1,3-thiazolidine-2-thione
• CTK0A3950
• SureCN576462
• (S)-4,5-Dihydro-4-isopropylthiazole-2-thiol
• (4S)-4-propan-2-yl-1,3-thiazolidine-2-thione
• (S)-(-)-4-Isopropyl-1,3-thiazolidine-2-thione
• 4beta-Isopropylthiazolidine-2-thione
• OR14517
• FCH3469598
• 2-Thiazolidinethione,4-(1-methylethyl)-
• (4S)-4-propan-
• CWIZUGZKLJDJLE-RXMQYKEDSA-N
• AS-62693
• (S)-4-Isopropylthiazolidine-2-thione, >=98.0%
• 76186-04-4
• I0575
• (4S)-4-(propan-2-yl)-1,3-thiazolidine-2-thione
• AKOS015838437
• CS-0093689
• SCHEMBL5994957
• MFCD03844797

• MDL： MFCD03844797
• Inchi： 1S/C6H11NS2/c1-4(2)5-3-9-6(8)7-5/h4-5H,3H2,1-2H3,(H,7,8)/t5-/m1/s1
• InChI Key： CWIZUGZKLJDJLE-RXMQYKEDSA-N
• SMILES： S1C(N([H])[C@]([H])(C1([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])=S

Computed Properties

• Exact Mass: 161.03343
• Monoisotopic Mass: 161.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 69.4

Experimental Properties

• Color/Form: Solids
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 71.0 to 74.0 deg-C
• Boiling Point: 223.3±23.0 ºC (760 Torr),
• Flash Point: 88.9±22.6 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 12.03
• LogP: 1.96110
• Solubility: Not determined
• Optical Activity: [α]20/D -37±3°, c = 1 in chloroform

(S)-4-Isopropylthiazolidine-2-thione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones
• Other Chemical additives Process Aids
• Other Chemical additives